![molecular formula C24H18N2O2 B2485096 (2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone) CAS No. 150012-75-2](/img/structure/B2485096.png)
(2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone)
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Description
(2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone) is a useful research compound. Its molecular formula is C24H18N2O2 and its molecular weight is 366.42. The purity is usually 95%.
BenchChem offers high-quality (2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactivity
- Heterocyclic Enamines Synthesis : Lisovenko and Rubtsov (2011) described the synthesis of new heterocyclic enamines using (2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone) and their cyclization with oxalyl chloride to form furan-2,3-diones, indicating a method for producing functionally substituted furan-2,3-diones with potential versatile biological activity (Lisovenko & Rubtsov, 2011).
Biological and Medicinal Research
Antitumor Activities : Witiak et al. (1989) explored the synthesis of mono and bis(bioreductive) alkylating agents, including derivatives of the compound , and their antitumor activities in a B16 melanoma model. This suggests potential applications in cancer research (Witiak et al., 1989).
Antioxidant and Antiradical Activity : Zykova et al. (2015) studied the biological activity of similar compounds, finding that certain derivatives exhibited significant antinociceptive and antioxidant activities. This implies a potential application in developing pain relief and antioxidant therapies (Zykova et al., 2015).
Material Science and Engineering
Polymer Synthesis : Baek et al. (2003) discussed the use of diphenylquinoxaline-containing monomers in the polymerization process to form hyperbranched aromatic polyamides, indicating its utility in the development of advanced polymer materials (Baek et al., 2003).
Photopolymerization in Dental Resins : Wang et al. (2010) synthesized and characterized piperonylamine derivatives, including those related to (2Z,2'Z)-2,2'-(1,4-dihydroquinoxaline-2,3-diylidene)bis(1-phenylethanone), for use as co-initiators in light-cured dental resins, showing its potential in dental material science (Wang et al., 2010).
Properties
IUPAC Name |
(Z)-2-[3-[(Z)-2-hydroxy-2-phenylethenyl]quinoxalin-2-yl]-1-phenylethenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O2/c27-23(17-9-3-1-4-10-17)15-21-22(16-24(28)18-11-5-2-6-12-18)26-20-14-8-7-13-19(20)25-21/h1-16,27-28H/b23-15-,24-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISVBYKIJCLSXCY-MPKYGIEOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=CC2=NC3=CC=CC=C3N=C2C=C(C4=CC=CC=C4)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=C/C2=NC3=CC=CC=C3N=C2/C=C(\O)/C4=CC=CC=C4)/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80420545 |
Source
|
Record name | AC1NUXTA | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80420545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
253133-06-1 |
Source
|
Record name | AC1NUXTA | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80420545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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